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Compound of Interest

Compound Name: AKP-11

Cat. No.: B560679

Disclaimer: A specific Safety Data Sheet (SDS) for AKP-11 was not publicly available at the
time of this writing. The following guidance is based on general best practices for the handling
and disposal of novel research chemicals. It is imperative for all personnel to consult the
specific SDS provided by the manufacturer and their institution's Environmental Health and
Safety (EHS) department for definitive procedures.

Immediate Safety and Handling Precautions

AKP-11 is a research chemical and should be treated as potentially hazardous until
comprehensive safety data is available.[1] All handling must be conducted by trained personnel
in a controlled laboratory environment.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

o Eye Protection: Safety goggles or a face shield must be worn to protect against splashes.
e Lab Coat: A standard laboratory coat should be worn at all times.

o Respiratory Protection: If handling the solid form and there is a risk of aerosolization, a dust
mask or respirator may be necessary. All manipulations of the solid should ideally be
performed in a chemical fume hood.

Engineering Controls:
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» Use a chemical fume hood for all procedures involving the handling of solid AKP-11 or
preparing stock solutions to minimize inhalation exposure.

» Ensure adequate ventilation in all areas where the compound is used and stored.
Hygiene Measures:

e Wash hands thoroughly with soap and water after handling AKP-11, before breaks, and at
the end of the workday.

e Do not eat, drink, or smoke in laboratory areas.

Spill and Emergency Procedures

Small Spills:

Restrict access to the spill area.

o Wearing appropriate PPE, absorb liquid spills with an inert absorbent material (e.g.,
vermiculite, sand, or chemical absorbent pads).

o For solid spills, carefully sweep or scoop the material to avoid creating dust.

» Place the absorbed material or solid waste into a clearly labeled, sealed container for
hazardous waste disposal.

o Clean the spill area with a suitable solvent (e.g., as recommended by your EHS department)
and then with soap and water.

Large Spills:
o Evacuate the area immediately.
» Alert others in the vicinity and contact your institution's EHS or emergency response team.

» Do not attempt to clean up a large spill without proper training and equipment.

Proper Disposal Procedures
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All waste containing AKP-11 must be disposed of as hazardous chemical waste in accordance
with local, state, and federal regulations. Do not dispose of AKP-11 down the drain or in the
regular trash.

Waste Segregation:
e Solid Waste:
o Unused or expired solid AKP-11.
o Contaminated consumables (e.g., weigh boats, pipette tips, vials).

o Collect in a dedicated, clearly labeled, and sealed hazardous waste container. The label
should include "Hazardous Waste," the full chemical name ("AKP-11"), and any known
hazard information.

e Liquid Waste:

[¢]

Solutions containing AKP-11.
o Rinsate from cleaning contaminated glassware.

o Segregate aqueous and organic solvent waste streams into separate, clearly labeled
hazardous waste containers. Do not mix incompatible waste streams.

o AKP-11 is soluble in organic solvents such as DMSO and dimethyl formamide.[1] Waste
streams containing these solvents should be collected in an appropriate organic solvent
waste container.

e Sharps Waste:

o Needles, syringes, or any other sharp objects contaminated with AKP-11 should be
disposed of in a designated sharps container for hazardous chemical waste.

Decontamination of Empty Containers:

o Triple-rinse the empty container with a suitable solvent in which AKP-11 is soluble (e.g.,
DMSO or dimethyl formamide).
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e Collect the rinsate as hazardous liquid waste.
o Deface or remove the original label.

» Dispose of the decontaminated container as directed by your institution's EHS guidelines.

Storage and Handling

o Storage: Store AKP-11 in a tightly sealed container in a cool, dry, and well-ventilated area
away from incompatible materials. The recommended storage temperature is -20°C.[1]

e Handling: When preparing solutions, AKP-11 is supplied as a crystalline solid.[1] Stock
solutions can be made by dissolving the compound in an appropriate solvent like DMSO or
dimethyl formamide, which should be purged with an inert gas.[1]

Chemical and Physical Properties

Property Value

CAS Registry Number 1220973-37-4

Molecular Formula C22H22CIN305

Molecular Weight 443.9 g/mol

Physical State Crystalline solid

Solubility DMSO: ~20 mg/mIDimethyl formamide: ~5
mg/ml

Storage Temperature -20°C

Stability > 4 years at -20°C

Data sourced from product information sheet.[1]

Experimental Workflow for Disposal
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AKP-11 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for AKP-11].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b560679?utm_src=pdf-body-img
https://www.benchchem.com/product/b560679?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/27670.pdf
https://www.benchchem.com/product/b560679#akp-11-proper-disposal-procedures
https://www.benchchem.com/product/b560679#akp-11-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b560679#akp-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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